4-(azepan-1-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H27N3O5S2/c1-31-18-9-12-20(22(15-18)32-2)21-16-33-24(25-21)26-23(28)17-7-10-19(11-8-17)34(29,30)27-13-5-3-4-6-14-27/h7-12,15-16H,3-6,13-14H2,1-2H3,(H,25,26,28)
• InChI Key: AVXGPIARYXOWFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OC
• Molecular Formula: C24H27N3O5S2
• Molecular Weight: 501.6 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, also known as AZD7762, is a chemical compound that has gained significant attention in the field of cancer research. It is a potent inhibitor of checkpoint kinases 1 and 2 (Chk1/2), which are key regulators of the cell cycle and DNA damage response.

Scientific Research Applications

Synthesis and Chemical Properties

4-(Azepan-1-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, like its related compounds, is significant in the synthesis and transformation of various chemical structures. The synthetic methods for similar azole derivatives, such as benzimidazoles, imidazoles, and thiazoles, often involve reactions with electrophilic reagents and can lead to compounds with diverse chemical and biological properties. These derivatives are used in various chemical reactions, showcasing their versatility in the field of synthetic chemistry (Abdurakhmanova et al., 2018).

Potential Therapeutic Applications

Azepane-based motifs, including those related to 4-(azepan-1-ylsulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]benzamide, have been identified for their broad pharmacological properties. These compounds exhibit a high degree of structural diversity, making them valuable for discovering new therapeutic agents. More than 20 azepane-based drugs have been FDA-approved for treating various diseases, and recent developments indicate their potential in treating CNS diseases, cancer, and Alzheimer's disease, among others. The structural-activity relationship (SAR) and molecular docking studies of these compounds are also significant for the discovery of future drug candidates (Zha et al., 2019).

Antioxidant and Anti-inflammatory Properties

Benzofused thiazole derivatives, similar to the chemical structure of interest, have been studied for their antioxidant and anti-inflammatory properties. These studies aim to design and synthesize alternative agents in these therapeutic areas. The synthesis involves cyclocondensation reactions, and the resulting compounds have shown distinct activities compared to standard references in in vitro studies. Additionally, molecular docking simulations have been performed to understand the binding models of these compounds, further indicating their therapeutic potential (Raut et al., 2020).